Cas no 2246913-74-4 (3-ethyl-1-methyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole)

• Product Name: 3-ethyl-1-methyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole
• CAS No: 2246913-74-4
• MF: C₁₄H₂₃BN₂O₂
• MW: 262.155623674393
• CID: 5866238
• PubChem ID: 165471141
• Update Time: 2025-05-23

3-ethyl-1-methyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-802585
• 2246913-74-4
• 3-Ethyl-1-methyl-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)-1H-pyrazole
• 3-ethyl-1-methyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole

• Inchi： 1S/C14H23BN2O2/c1-7-12-11(10-17(6)16-12)8-9-15-18-13(2,3)14(4,5)19-15/h8-10H,7H2,1-6H3/b9-8+
• InChI Key： IZGWSKRSFIOSLC-CMDGGOBGSA-N
• SMILES： O1B(/C=C/C2=CN(C)N=C2CC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 262.1852581g/mol
• Monoisotopic Mass: 262.1852581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Additional information on 3-ethyl-1-methyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole

Professional Introduction to Compound with CAS No. 2246913-74-4 and Product Name: 3-ethyl-1-methyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole

The compound with the CAS number 2246913-74-4 and the product name 3-ethyl-1-methyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic organic molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly its pyrazole core and boronic ester substituent, make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of an ethyl group at the 3-position and a methyl group at the 1-position of the pyrazole ring enhances its pharmacological profile by influencing its solubility, metabolic stability, and interaction with biological targets. Moreover, the incorporation of a tetramethyl-1,3,2-dioxaborolan-2-yl group at the 4-position introduces a boronic ester functionality, which is highly useful in cross-coupling reactions such as Suzuki-Miyaura coupling. This reaction is widely employed in the synthesis of complex organic molecules, including biaryl structures that are prevalent in many active pharmaceutical ingredients (APIs).

The significance of this compound is further underscored by its potential applications in the development of novel therapeutic agents. Recent studies have demonstrated that pyrazole-based compounds can modulate various biological pathways by interacting with key enzymes and receptors. For instance, modifications at the 4-position of the pyrazole ring can alter binding affinity and selectivity towards target proteins, thereby enhancing drug efficacy and reducing side effects. The tetramethyl-1,3,2-dioxaborolan-2-yl moiety not only facilitates synthetic modifications but also contributes to the overall stability of the molecule under physiological conditions.

In the context of modern drug discovery, this compound exemplifies the importance of rational molecular design. The combination of structural features such as the pyrazole core, ethyl and methyl substituents, and boronic ester functionality allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties. This flexibility is crucial for optimizing drug candidates for clinical trials. Additionally, advances in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. Such predictions are essential for guiding experimental efforts and accelerating the drug development process.

Recent breakthroughs in synthetic methodologies have further highlighted the utility of this compound. The use of transition-metal-catalyzed cross-coupling reactions has revolutionized organic synthesis by providing efficient routes to complex molecular architectures. The Suzuki-Miyaura coupling, in particular, has become an indispensable tool for constructing biaryl systems, which are often found in natural products and pharmaceuticals. By leveraging this reaction, chemists can readily incorporate aryl or heteroaryl groups into the molecular framework of 3-ethyl-1-methyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole, thereby generating a diverse library of derivatives for biological evaluation.

The boronic ester functionality also opens up possibilities for further derivatization through other coupling reactions, such as Stille or Heck couplings. These reactions allow for the introduction of additional functional groups at different positions within the molecule, enabling chemists to explore new chemical space and uncover novel pharmacological activities. Such versatility makes this compound an attractive scaffold for structure-based drug design (SBDD) approaches.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is paramount. Computational modeling techniques such as molecular docking and molecular dynamics simulations have been instrumental in elucidating these relationships. By simulating interactions between 3-ethyl-1-methyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole and target proteins or enzymes at an atomic level, researchers can gain insights into its mechanism of action. These insights are critical for optimizing lead compounds during preclinical development.

The compound's potential extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly investing in innovative synthetic strategies to streamline drug development pipelines. The use of boronic esters as intermediates aligns well with these efforts because they provide robust synthetic platforms that can be efficiently scaled up for commercial production. Furthermore, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high yields and purity standards.

In conclusion,3-ethyl-1-methyl-4-[2-(tetramethyl-1,3,2-dioxaborolan - 2 - yl)ethenyl]-1H-pyrazole represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups makes it a versatile building block for synthesizing novel therapeutic agents with tailored biological activities. As research continues to uncover new applications for this compound, tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl derivatives will likely play an increasingly important role in drug discovery programs worldwide.